4-iodophenyl 2-(acetyloxy)benzoate

• IUPAC Name: (4-iodophenyl) 2-acetyloxybenzoate
• InChI: InChI=1S/C15H11IO4/c1-10(17)19-14-5-3-2-4-13(14)15(18)20-12-8-6-11(16)7-9-12/h2-9H,1H3
• InChI Key: JWQOPRVKXKWQES-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=CC=CC=C1C(=O)OC2=CC=C(C=C2)I
• Molecular Formula: C15H11IO4
• Molecular Weight: 382.15 g/mol

Description

4-Iodophenyl 2-(acetyloxy)benzoate is a halogenated aromatic ester characterized by an iodine atom at the para position of the phenyl ring and an acetyloxy group at the ortho position of the benzoate moiety. The iodine substituent introduces steric bulk and distinct electronic effects (e.g., polarizability, inductive withdrawal), which influence the compound’s reactivity, solubility, and intermolecular interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-iodophenyl 2-(acetyloxy)benzoate can be achieved through several methods. One common approach involves the esterification of 4-iodophenol with 2-(acetyloxy)benzoic acid. The reaction typically requires a catalyst such as sulfuric acid or hydrochloric acid and is carried out under reflux conditions to facilitate the formation of the ester bond.

Industrial Production Methods

In an industrial setting, the production of 4-iodophenyl 2-(acetyloxy)benzoate may involve the use of more efficient catalysts and optimized reaction conditions to increase yield and reduce production costs. Continuous flow reactors and automated systems can be employed to scale up the synthesis process while maintaining product quality.

Chemical Reactions Analysis

Types of Reactions

4-iodophenyl 2-(acetyloxy)benzoate undergoes various chemical reactions, including:

Substitution Reactions: The iodine atom can be replaced by other substituents through nucleophilic substitution reactions.

Hydrolysis: The ester bond can be hydrolyzed under acidic or basic conditions to yield 4-iodophenol and 2-(acetyloxy)benzoic acid.

Oxidation and Reduction: The phenyl ring and the iodine atom can participate in oxidation and reduction reactions, respectively.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium hydroxide or potassium carbonate in an organic solvent like dimethyl sulfoxide.

Hydrolysis: Acidic conditions using hydrochloric acid or basic conditions using sodium hydroxide.

Oxidation: Reagents like potassium permanganate or chromium trioxide.

Reduction: Reagents such as sodium borohydride or lithium aluminum hydride.

Major Products

Substitution: Products depend on the nucleophile used, such as 4-aminophenyl 2-(acetyloxy)benzoate if ammonia is used.

Hydrolysis: 4-iodophenol and 2-(acetyloxy)benzoic acid.

Oxidation and Reduction: Various oxidized or reduced derivatives of the phenyl ring and iodine atom.

Scientific Research Applications

4-iodophenyl 2-(acetyloxy)benzoate has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential use in drug development and as a pharmacological agent.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-iodophenyl 2-(acetyloxy)benzoate involves its interaction with specific molecular targets. The ester bond can be hydrolyzed in biological systems, releasing 4-iodophenol and 2-(acetyloxy)benzoic acid, which may exert their effects through various biochemical pathways. The iodine atom can also participate in halogen bonding, influencing the compound’s interactions with proteins and other biomolecules.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Halogen-Substituted Analogs

Substitution of iodine with other halogens (Br, Cl, F) significantly alters physicochemical and biological properties:

Compound Name	Molecular Formula	Key Substituents	Reactivity/Biological Activity	Reference
4-Iodophenyl 2-(acetyloxy)benzoate	C₁₅H₁₁IO₄	Iodine, acetyloxy	Enhanced binding affinity; antitumor potential
Ethyl 4-{[(4-bromo-2-formylphenoxy)acetyl]amino}benzoate	C₁₈H₁₅BrNO₅	Bromine, formyl	Lower metabolic stability vs. iodine analog
Ethyl 4-{[(4-fluoro-2-formylphenoxy)acetyl]amino}benzoate	C₁₈H₁₅FNO₅	Fluorine, formyl	Reduced steric hindrance; higher solubility

• Iodine vs. Bromine/Chlorine : The iodine atom’s larger atomic radius and polarizability improve π-stacking interactions in molecular recognition, making it advantageous in kinase inhibition assays (e.g., EGFR-TK) . Bromine and chlorine analogs exhibit weaker van der Waals interactions and faster metabolic degradation .

Ester Functionality Variations

The nature of the ester group (phenyl vs. alkyl) and acetyloxy positioning impacts reactivity and applications:

Compound Name	Ester Group	Acetyloxy Position	Key Applications	Reference
4-Iodophenyl 2-(acetyloxy)benzoate	Phenyl	Ortho	Polymer crosslinking; drug delivery
Ethyl 4-{[(4-methoxyphenyl)acetyl]amino}benzoate	Ethyl	Para	Local anesthetic precursors
Methyl 4-(2-oxo-2-phenylacetyl)benzoate	Methyl	Para	Photoresist materials

• Phenyl Esters : Exhibit higher thermal stability than alkyl esters due to aromatic conjugation, favoring industrial applications .
• Ortho vs. Para Acetyloxy Positioning : Ortho substitution (as in the target compound) increases steric hindrance, reducing enzymatic hydrolysis rates compared to para-substituted analogs .

Functional Group Modifications

The presence of acetyloxy, methoxy, or amino groups dictates chemical behavior:

Compound Name	Functional Groups	Key Properties	Reference
4-Iodophenyl 2-(acetyloxy)benzoate	Acetyloxy, iodine	Electrophilic reactivity; radiocontrast agent potential
Ethyl 4-{[(4-ethoxyphenyl)acetyl]oxy}benzoate	Ethoxy, acetyl	Improved bioavailability via Caco-2 permeability
Methyl 2-((4-hydroxyphenyl)diazenyl)benzoate	Hydroxy, diazenyl	pH-sensitive azo dye applications

• Acetyloxy Group : Facilitates nucleophilic acyl substitution reactions, enabling covalent bonding to proteins or polymers .
• Methoxy/Ethoxy Groups : Enhance lipophilicity and membrane permeability but reduce electrophilicity compared to acetyloxy .